Cas no 3111-95-3 (2-Propynal, 3-(ethyldimethylsilyl)-)

• Product Name: 2-Propynal, 3-(ethyldimethylsilyl)-
• CAS No: 3111-95-3
• MF: C₇H₁₂OSi
• MW: 140.255083084106
• CID: 3935568
• PubChem ID: 85779654
• Update Time: 2025-04-22

2-Propynal, 3-(ethyldimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynal, 3-(ethyldimethylsilyl)-
• 3-dimethyl(ethyl)silyl-2-propynal
• 3111-95-3
• 3-(Ethyldimethylsilyl)-2-propynal
• DTXSID401299258

• Inchi： 1S/C7H12OSi/c1-4-9(2,3)7-5-6-8/h6H,4H2,1-3H3
• InChI Key： ISGZXMFERUKJKD-UHFFFAOYSA-N
• SMILES： C(=O)C#C[Si](CC)(C)C

Computed Properties

• Exact Mass: 140.065741536Da
• Monoisotopic Mass: 140.065741536Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų